(3-aminopropyl)(cyclopropyl)dimethylsilane hydrochloride
Overview
Description
Typically, a description of a chemical compound includes its molecular formula, molecular weight, and structural formula. It may also include its appearance (color, state of matter), odor, and other physical characteristics .
Molecular Structure Analysis
This involves understanding the arrangement of atoms in the molecule and the type of bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry are often used .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes understanding the reactants, products, reaction conditions, and mechanism .Physical and Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, density, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3-aminopropyl)(cyclopropyl)dimethylsilane hydrochloride involves the reaction of cyclopropylmethyl chloride with N,N-dimethyl-1,3-propanediamine followed by reaction with chlorotrimethylsilane and then treatment with aqueous hydrochloric acid.", "Starting Materials": [ "Cyclopropylmethyl chloride", "N,N-dimethyl-1,3-propanediamine", "Chlorotrimethylsilane", "Aqueous hydrochloric acid" ], "Reaction": [ "Step 1: Cyclopropylmethyl chloride is reacted with N,N-dimethyl-1,3-propanediamine in anhydrous conditions to form (cyclopropylmethyl)(N,N-dimethylpropylenediamine) chloride.", "Step 2: Chlorotrimethylsilane is added to the reaction mixture and stirred at room temperature for several hours to form (cyclopropylmethyl)(N,N-dimethylpropylenediamine)dimethylsilane.", "Step 3: The reaction mixture is treated with aqueous hydrochloric acid to form (3-aminopropyl)(cyclopropyl)dimethylsilane hydrochloride." ] } | |
CAS No. |
2639447-87-1 |
Molecular Formula |
C8H20ClNSi |
Molecular Weight |
193.8 |
Purity |
95 |
Origin of Product |
United States |
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